Cas no 2305551-84-0 (N-{4-1-(phenylsulfanyl)ethylphenyl}prop-2-enamide)

• Product Name: N-{4-1-(phenylsulfanyl)ethylphenyl}prop-2-enamide
• CAS No: 2305551-84-0
• MF: C₁₇H₁₇NOS
• MW: 283.387983083725
• CID: 5412930
• PubChem ID: 137931110
• Update Time: 2025-05-27

N-{4-1-(phenylsulfanyl)ethylphenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[1-(phenylsulfanyl)ethyl]phenyl}prop-2-enamide
• 2305551-84-0
• N-[4-(1-Phenylsulfanylethyl)phenyl]prop-2-enamide
• Z3024769509
• EN300-26577979
• N-[4-[1-(Phenylthio)ethyl]phenyl]-2-propenamide
• N-{4-1-(phenylsulfanyl)ethylphenyl}prop-2-enamide

• Inchi： 1S/C17H17NOS/c1-3-17(19)18-15-11-9-14(10-12-15)13(2)20-16-7-5-4-6-8-16/h3-13H,1H2,2H3,(H,18,19)
• InChI Key： WKNDKOFBSKFSSM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C)C1C=CC(=CC=1)NC(C=C)=O

Computed Properties

• Exact Mass: 283.10308534g/mol
• Monoisotopic Mass: 283.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.4Ų

Additional information on N-{4-1-(phenylsulfanyl)ethylphenyl}prop-2-enamide

Introduction to N-{4-1-(phenylsulfanyl)ethylphenyl}prop-2-enamide (CAS No. 2305551-84-0)

N-{4-1-(phenylsulfanyl)ethylphenyl}prop-2-enamide, with the CAS number 2305551-84-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenylsulfanyl group and an amide functional group, making it a promising candidate for various therapeutic applications.

The molecular formula of N-{4-1-(phenylsulfanyl)ethylphenyl}prop-2-enamide is C₁₇H₁₇NO₂S, and its molecular weight is approximately 303.4 g/mol. The compound's structure consists of a benzene ring attached to a sulfanyl group, which is further connected to an ethyl group. The amide functionality is attached to another benzene ring, creating a complex and versatile molecule with potential biological activity.

Recent studies have explored the pharmacological properties of N-{4-1-(phenylsulfanyl)ethylphenyl}prop-2-enamide, revealing its potential as a modulator of various biological pathways. One notable area of research has focused on its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory effects, N-{4-1-(phenylsulfanyl)ethylphenyl}prop-2-enamide has also been investigated for its antioxidant properties. Oxidative stress is a key factor in the development of many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Research has demonstrated that this compound can effectively scavenge free radicals and reduce oxidative damage, making it a promising candidate for the prevention and treatment of these conditions.

The potential therapeutic applications of N-{4-1-(phenylsulfanyl)ethylphenyl}prop-2-enamide extend beyond inflammation and oxidative stress. Studies have also explored its effects on cancer cells. In vitro experiments have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways involved in cell proliferation and survival.

To further understand the biological activity of N-{4-1-(phenylsulfanyl)ethylphenyl}prop-2-enamide, researchers have conducted structure-activity relationship (SAR) studies. These studies have identified key structural features that contribute to the compound's biological activity, such as the presence of the phenylsulfanyl group and the amide functionality. By modifying these features, researchers aim to optimize the compound's pharmacological properties and enhance its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{4-1-(phenylsulfanyl)ethylphenyl}prop-2-enamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, N-{4-1-(phenylsulfanyl)ethylphenyl}prop-2-enamide (CAS No. 2305551-84-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.